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Introduction

SR-1114 is a chemical probe that induces the rapid and cereblon (CRBN)-dependent
degradation of the YEATS domain-containing proteins ENL and AF9.[1] These proteins are
readers of histone acetylation and function as transcriptional coactivators, playing a critical role
in the regulation of gene expression, particularly in the context of acute leukemia.[1] Chromatin
Immunoprecipitation (ChlP) is a powerful technique used to investigate the interactions
between proteins and DNA within the cell.[2][3] By using an antibody specific to a DNA-binding
protein, ChIP can isolate the protein and its associated chromatin, allowing for the identification
of specific DNA sequences bound by the protein.

When combined with SR-1114 treatment, ChIP can be utilized to elucidate the direct
consequences of ENL/AF9 degradation on the chromatin landscape. This approach allows
researchers to determine how the removal of these coactivators affects the binding of
transcription factors, the presence of histone modifications, and the overall transcriptional
machinery at specific gene loci. These application notes provide a framework and protocol for
using SR-1114 in ChIP experiments to study its impact on gene regulation.

Mechanism of Action of SR-1114
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SR-1114 functions as a proteolysis-targeting chimera (PROTAC). It is composed of a ligand
that binds to the ENL/AF9 YEATS domains, connected via a linker to a thalidomide moiety that
binds to the E3 ubiquitin ligase substrate adapter, cereblon (CRBN).[1] This ternary complex
formation leads to the ubiquitination and subsequent proteasomal degradation of ENL and AF9.
The degradation of these coactivators results in the suppression of their target genes, such as
HOXA10, MYC, and MYB, which are often implicated in leukemia.[1]

SR-1114 Action

Cellular Consequence

Reduced ENL at
Target Gene Promoters
(e.9., MYC, HOXA10)

Click to download full resolution via product page
Caption: Mechanism of SR-1114 leading to transcriptional repression.

Quantitative Data Summary

The efficacy of SR-1114 can be quantified by measuring the degradation of its target protein
and the subsequent effect on target gene transcription.

Table 1: SR-1114 Performance in MV4;11 Cells

Parameter Value Notes

A transcriptional

Target Protein ENL .
coactivator.[1]
] MLL-rearranged acute
Cell Line MV4;11 ) ]
leukemia cell line.[1]
. Half-maximal degradation
DCso (ENL Degradation) 150 nM )
concentration.[1]
Time to Max Degradation 4 hours At a concentration of 10 uM.[1]

| Duration of Degradation | ~24 hours | After a single dose.[1] |
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Table 2: Effect of SR-1114 on ENL Target Gene Expression Data represents the change in
transcript abundance in MV4;11 cells after 16 hours of treatment with 10 uM SR-1114, as
measured by gRT-PCR. Data is normalized to a DMSO control.

Target Gene

Fold Change vs. DMSO

Role in Leukemia

Key regulator of hematopoietic

HOXA10 Suppression
development.[1]
] Oncogene involved in cell
MYC Suppression ] ]
proliferation.[1]
_ Transcription factor crucial for
MYB Suppression o
hematopoiesis.[1]
) Receptor tyrosine kinase, often
FLT3 Suppression )
mutated in AML.[1]
] Transcription factor involved in
ZEB2 Suppression ) o
cell differentiation.[1]
) Genome organizer and
SATB1 Suppression

transcriptional regulator.[1]

Detailed Experimental Protocol: ChiIP-gPCR
Following SR-1114 Treatment

This protocol describes the procedure for performing Chromatin Immunoprecipitation on a

human leukemia cell line (e.g., MV4;11) treated with SR-1114 to assess changes in protein

binding at specific genomic loci.

Materials

o Cell Culture reagents (e.g., DMEM, FBS)

e SR-1114 (and related compound SR-0813 if used as a control)[1]

e DMSO (vehicle control)
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37% Formaldehyde

Glycine

PBS (Phosphate-Buffered Saline)
Cell lysis and sonication buffers

ChiP-validated antibody against the protein of interest (e.g., a transcription factor regulated
by ENL)

Protein A/G magnetic beads

ChIP wash buffers

Elution buffer

Proteinase K

RNase A

DNA purification kit (e.g., spin columns)

gPCR primers for target and control genomic regions

gPCR master mix
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1. Cell Culture
(e.g., MV4;11 cells)
2. Treatment
(SR-1114 or DMSO)

3. Cross-linking
(1% Formaldehyde)

4. Quenching
(Glycine)

5. Cell Harvesting & Lysis

6. Chromatin Sonication
(Fragment DNA to 200-500 bp)

7. Immunoprecipitation (IP)
(Add specific antibody, incubate overnight)

8. Add Protein A/G Beads
(Capture Antibody-Protein-DNA complex)

9. Wash Beads
(Remove non-specific binding)

10. Elution
(Release complex from beads)

11. Reverse Cross-links
(Heat, Proteinase K)

12. DNA Purification

13. Downstream Analysis
(9gPCR or ChIP-seq)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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